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Compound of Interest

Compound Name: PluriSIn 1

Cat. No.: B1678901 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

PluriSIn 1, also known as NSC 14613, is a small molecule inhibitor of Stearoyl-CoA

Desaturase (SCD1).[1][2][3][4] SCD1 is a key enzyme in lipid metabolism, responsible for

converting saturated fatty acids into monounsaturated fatty acids.[1][5] In the field of stem cell

research, PluriSIn 1 is utilized for its ability to selectively eliminate undifferentiated human

pluripotent stem cells (hPSCs), including embryonic stem (ES) and induced pluripotent stem

(iPS) cells, while sparing differentiated cells.[2][6] This selective cytotoxicity is mediated

through the induction of endoplasmic reticulum (ER) stress and apoptosis, making PluriSIn 1 a

valuable tool for preventing teratoma formation in transplantation studies and improving the

safety of stem cell-based therapies.[1][3][4] Proper preparation and storage of PluriSIn 1 stock

solutions are critical for ensuring experimental reproducibility and efficacy. This document

provides a detailed protocol for preparing a PluriSIn 1 stock solution in Dimethyl Sulfoxide

(DMSO).

Quantitative Data and Properties
The following table summarizes the key chemical and physical properties of PluriSIn 1.
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Property Value Source(s)

Chemical Name
N'-phenylpyridine-4-

carbohydrazide
[1][2][4]

Alternative Name NSC 14613 [1][7][8]

Molecular Formula C₁₂H₁₁N₃O [1][6][8]

Molecular Weight 213.24 g/mol [1][3][4][8]

Purity
≥95% - ≥99% (Varies by

supplier)
[6][4][8]

Solubility in DMSO
≥6.75 mg/mL to 43 mg/mL (up

to 201.65 mM)
[1][3][8]

Appearance Solid [1][8]

Signaling Pathway and Mechanism of Action
PluriSIn 1 selectively induces apoptosis in pluripotent stem cells by inhibiting the enzyme

Stearoyl-CoA Desaturase 1 (SCD1). This inhibition disrupts lipid homeostasis, leading to an

accumulation of saturated fatty acids, which in turn causes ER stress and activates the

apoptotic cascade.
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Caption: Mechanism of PluriSIn 1-induced apoptosis in pluripotent stem cells.

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of PluriSIn 1 in DMSO.

Materials

PluriSIn 1 powder (MW: 213.24 g/mol )

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

(Optional) Sonicator water bath

Procedure

Pre-experimental Calculations:

To prepare a 10 mM stock solution, the required mass of PluriSIn 1 needs to be

calculated.

Example Calculation for 1 mL of 10 mM Stock:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 213.24 g/mol x 1000 mg/g

Mass = 2.13 mg

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1678901?utm_src=pdf-body
https://www.benchchem.com/product/b1678901?utm_src=pdf-body
https://www.benchchem.com/product/b1678901?utm_src=pdf-body
https://www.benchchem.com/product/b1678901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For convenience, one can weigh a specific mass (e.g., 1 mg) and calculate the required

volume of DMSO.[2]

Volume (µL) = (Mass (mg) / MW ( g/mol )) / Concentration (mmol/L) x 1,000,000

For 1 mg of PluriSIn 1: Volume (µL) = (1 / 213.24) / 10 * 1,000,000 = 469 µL of DMSO.

[2][9]

Weighing PluriSIn 1:

Under a chemical fume hood, carefully weigh the calculated amount of PluriSIn 1 powder

using an analytical balance.

Transfer the powder to a sterile microcentrifuge tube or cryovial appropriate for the final

volume.

Dissolution in DMSO:

Add the calculated volume of fresh, anhydrous DMSO to the vial containing the PluriSIn 1
powder. Using fresh DMSO is crucial as absorbed moisture can reduce solubility.[3]

Cap the vial securely.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all solid has dissolved. If precipitation or phase

separation occurs, gentle warming and/or sonication can be used to aid dissolution.[1][7]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use working volumes in

sterile cryovials. This practice is essential to avoid repeated freeze-thaw cycles, which can

degrade the compound.[2][9][10]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://cdn.stemcell.com/media/files/pis/DX20245-PIS_1_2_0.pdf
https://www.benchchem.com/product/b1678901?utm_src=pdf-body
https://cdn.stemcell.com/media/files/pis/DX20245-PIS_1_2_0.pdf
https://cdn.stemcell.com/media/files/pis/DX20245-PIS_1_1_1.pdf
https://www.benchchem.com/product/b1678901?utm_src=pdf-body
https://www.benchchem.com/product/b1678901?utm_src=pdf-body
https://www.benchchem.com/product/b1678901?utm_src=pdf-body
https://www.selleckchem.com/products/PluriSIn-1-nsc-14613.html
https://www.apexbt.com/plurisin-1-nsc-14613.html
https://www.medchemexpress.com/PluriSln-1.html
https://cdn.stemcell.com/media/files/pis/DX20245-PIS_1_2_0.pdf
https://cdn.stemcell.com/media/files/pis/DX20245-PIS_1_1_1.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Calculate Mass of
PluriSIn 1 and Volume of DMSO

Weigh PluriSIn 1 Powder

Add Fresh DMSO to Powder

Vortex/Sonicate to Dissolve

Visually Confirm
Complete Dissolution

No

Aliquot into
Single-Use Volumes

  Yes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing PluriSIn 1 stock solution in DMSO.
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Storage and Stability
Proper storage is vital to maintain the activity of the PluriSIn 1 stock solution.

Form
Storage
Temperature

Stability Period Notes

Solid Powder -20°C 2 - 3 years

Protect from

prolonged exposure to

light.[2][3]

Stock Solution in

DMSO
-20°C Up to 1 month [3][10]

Stock Solution in

DMSO
-80°C Up to 1 year

Recommended for

longer-term storage.

[3][7]

General Recommendations:

Avoid Freeze-Thaw Cycles: Aliquoting into single-use volumes is strongly recommended.[2]

[9]

Fresh Preparation: For critical experiments, it is best to prepare the stock solution fresh

before use.[2][9]

Dilution for Cell Culture: When diluting the stock solution into aqueous culture medium, do so

immediately before use.[2][9] The final concentration of DMSO should be kept low (typically

<0.1%) to avoid cellular toxicity.[2][9][11] A vehicle control (medium with the same final

DMSO concentration) should be included in experiments.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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